Cas no 88220-30-8 (Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-)
88220-30-8 structure
Product Name:Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-
CAS No:88220-30-8
MF:C20H14O2S
MW:318.388964176178
CID:640866
PubChem ID:13128322
Update Time:2025-04-19
Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-
- 2-(benzo[f][1]benzothiol-2-ylmethyl)benzoic acid
- 88220-30-8
- DTXSID40520237
- 2-[(Naphtho[2,3-b]thiophen-2-yl)methyl]benzoic acid
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- Inchi: 1S/C20H14O2S/c21-20(22)18-8-4-3-7-15(18)10-17-11-16-9-13-5-1-2-6-14(13)12-19(16)23-17/h1-9,11-12H,10H2,(H,21,22)
- InChI Key: SKNZEUGQDWQMHH-UHFFFAOYSA-N
- SMILES: S1C2C=C3C=CC=CC3=CC=2C=C1CC1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 318.07145086g/mol
- Monoisotopic Mass: 318.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 65.5Ų
Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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